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Compound of Interest

Compound Name: DL-Leucine-15N
CAS No.: 81387-51-1
Cat. No.: B1609885
Get Quote
. J

Executive Summary

DL-Leucine-15N (a-amino-isocaproic acid-15N) is a stable isotope-labeled amino acid widely
utilized in NMR spectroscopy, quantitative proteomics (SILAC), and metabolic flux analysis.
While chemically robust compared to oxidatively sensitive amino acids (e.g., Tryptophan,
Cysteine), DL-Leucine-15N requires specific handling to maintain isotopic enrichment (>98
atom % 15N) and chemical purity.

This guide provides a scientifically grounded protocol for the storage and handling of DL-
Leucine-15N. It moves beyond generic "store at cool temperature™ advice to explain the
physicochemical drivers of degradation—specifically oxidative deamination and hygroscopic
aggregation—and offers a self-validating quality control workflow.

Physicochemical Profile & Stability Mechanisms[1]
[2]

To implement effective storage, one must understand the compound's intrinsic vulnerabilities.
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Compound Specifications

Parameter Specification

Chemical Formula (CH3)2CHCH2CH(**>NH2)COOH

Molecular Weight ~132.17 g/mol (vs. 131.17 unlabeled)
Isotopic Enrichment Typically =98 atom % °N

Physical State White crystalline powder

Solubility ~24 g/L in water (25°C); soluble in dilute HCI
Hygroscopicity Low to Moderate (increases with impurities)

Degradation Pathways

Unlike radioactive isotopes, *°N is stable and does not decay.[1] "Instability" in this context
refers to chemical degradation of the leucine backbone or isotopic dilution.

» Oxidative Deamination (The Primary Risk): While Leucine is resistant to direct air oxidation,
the presence of hydroxyl radicals (HOe) or transition metals (Fe2*/Cu?*) can initiate Fenton-
type reactions.[2] This attacks the a-carbon, potentially leading to the formation of
hydroxyleucines or oxidative deamination, which cleaves the valuable >N label as °NHs [1].

o Mechanism:[2][3] Leucine + HOs — Leucine radical - Hydroxyleucine / Keto-acid.

« Isotopic Exchange: The *°N label is located on the a-amino group. Under neutral conditions,
this nitrogen is chemically stable. However, in the presence of transaminase enzymes
(bacterial contamination) or extreme pH with heat, the amino group can exchange, leading to
isotopic dilution.

o Racemization: As a DL-mixture (racemic), the compound contains both L- and D-isomers.
Spontaneous racemization is not a purity concern here, but separation of isomers may occur
in chiral environments (e.g., specific crystallization conditions), altering the expected 50:50
ratio in aliquots if not homogenized.

Storage Protocols
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The following decision matrix dictates storage based on the physical state of the material.

Decision Matrix: Storage Workflow

Visualization of the logical decision path for preserving sample integrity.

DL-Leucine-15N Received

Determine Physical State

Solid Powder Aqueous Solution

Conditions: Conditions:
Temp: 20-25°C (RT) Temp: -20°C or -80°C
Container: Amber Glass/HDPE Buffer: Sterile, pH 6-8
Atmosphere: Desiccated Aliquot: Single-use

Extended Storage

Long Term (>2 Years): Risk Mitigation:
Store at 4°C Avoid Freeze-Thaw Cycles
Parafilm Seal Filter Sterilize (0.22 pm)

Click to download full resolution via product page

Caption: Decision tree for optimal storage conditions based on physical state, prioritizing
moisture control for solids and freeze-thaw avoidance for solutions.

Detailed Protocol: Solid State (Powder)

Objective: Prevent moisture absorption and microbial growth.
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Temperature: Room Temperature (20—-25°C) is acceptable for <2 years. For long-term
archiving (>2 years), storage at 4°C is recommended to slow oxidative kinetics [2].

Container: Amber glass vials with Teflon-lined caps or high-density polyethylene (HDPE)
bottles. Amber glass prevents potential photo-oxidation, although Leucine is relatively
photostable.

Desiccation: Store the primary container inside a secondary container (desiccator) with
active silica gel or Drierite.

Headspace: Flush opened vials with Argon or Nitrogen gas before resealing to displace
oxygen and humidity.

Detailed Protocol: Aqueous Solution

Objective: Prevent hydrolysis, bacterial consumption of °N, and precipitation.
Solvent: Dissolve in HPLC-grade water or dilute HCI (0.1 M) to enhance solubility.

Sterilization:Do not autoclave. Autoclaving can induce Maillard reactions if any trace
carbohydrates are present or cause minor degradation. Use 0.22 um PVDF or PES filtration
into sterile cryovials.

Temperature: Store at -20°C (short term, <1 month) or -80°C (long term, <6 months) [3].

Freeze-Thaw: Aliquot into single-use volumes. Repeated freeze-thaw cycles promote micro-
precipitation and concentration gradients.

Handling & Preparation Methodology
Solubilization Strategy

DL-Leucine is hydrophobic (hydropathy index: 3.8). Dissolving it requires specific steps to
ensure homogeneity.

» Weighing: Use an anti-static gun if the powder is static-prone. Weigh quickly to minimize
moisture uptake.

¢ Dissolution:
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o Add solvent (Water/Buffer) to the powder.
o Vortex vigorously for 60 seconds.

o If dissolution is incomplete, warm the solution to 40°C in a water bath or sonicate for 5
minutes.

o Note: DL-Leucine has lower solubility than pure L-Leucine due to crystal lattice energy
differences; ensure no visible particulates remain before use.

Isotopic Dilution Prevention

o Dedicated Glassware: Use glassware that has been acid-washed or solvent-rinsed to
remove traces of natural abundance amino acids (**N).

» Aerosol Barrier: Use aerosol-barrier pipette tips to prevent cross-contamination from other
amino acid sources in the lab.

Quality Control & Validation

Trustworthiness in data relies on validating the reagent before critical experiments.

QC Workflow

Diagram of the analytical validation process.

Chemical Purity
(HPLC-UV / TLC)

Acceptance Criteria: b
Test Aliquot >98% Chem Purity == & Release for Use
>98 atom % 15N

Isotopic Enrichment
(HR-MS or 1H-NMR)

Click to download full resolution via product page

Caption: Analytical workflow to verify chemical and isotopic integrity before experimental
application.

Analytical Methods
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Method Purpose Acceptance Criteria

Verifies structure and absence
JH-NMR (D:0) of organic impurities. The a- Clean spectrum, correct
- 2
proton signal will show >N splitting pattern.

coupling (doublet, J = 7-9 Hz).

Direct measurement of Isotopic

Enrichment. Compare M+1 Intensity ratio confirms >98%
HR-MS (ESI+)
(*>N) vs M (1*N) peak 15N.[4]
intensities.
Checks for degradation
TLC/HPLC products (e.g., Single spot/peak.
hydroxyleucines).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609885?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

